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ne

Cat. No.: B041923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and biological significance of 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine

(DPPE). It includes detailed experimental protocols and visual representations of key pathways

and workflows to support research and development activities.

Core Concepts: Chemical Identity and Structure
Dipalmitoylphosphatidylethanolamine (DPPE) is a glycerophospholipid, a major class of

lipids that are essential components of all cell membranes.[1][2] It is classified as a

phosphatidylethanolamine (PE), which is the second most abundant phospholipid in eukaryotic

cell membranes after phosphatidylcholine (PC).[1][3]

The structure of DPPE consists of a central glycerol backbone. The sn-1 and sn-2 positions of

the glycerol are esterified with two saturated 16-carbon fatty acids, palmitic acid. The sn-3

position is attached to a phosphate group, which is further linked to an ethanolamine head

group.[2] This amphipathic nature, with a hydrophilic phosphoethanolamine head and two

hydrophobic palmitoyl tails, dictates its self-assembly into bilayer structures in aqueous

environments.[2]

Chemical Structure of Dipalmitoylphosphatidylethanolamine:
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1. Liposome Formulation
(DPPE, Co-lipids, Drug)

2. Preparation
(Thin-film hydration, Sonication, Extrusion)

3. Purification
(Dialysis, Size Exclusion Chromatography)

4. Physicochemical Characterization

5. In Vitro Studies
(Cell Viability, Cellular Uptake)

6. In Vivo Studies
(Pharmacokinetics, Biodistribution, Efficacy)

7. Data Analysis & Optimization

Iterative Optimization

Size & PDI (DLS) Zeta Potential Morphology (TEM) Encapsulation Efficiency (HPLC/UV-Vis)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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